![molecular formula C14H17F2NO4 B5424780 (3R*,4R*)-1-(2,4-difluoro-3-methoxybenzoyl)-4-(hydroxymethyl)-3-piperidinol](/img/structure/B5424780.png)
(3R*,4R*)-1-(2,4-difluoro-3-methoxybenzoyl)-4-(hydroxymethyl)-3-piperidinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3R*,4R*)-1-(2,4-difluoro-3-methoxybenzoyl)-4-(hydroxymethyl)-3-piperidinol is a chemical compound that has shown great potential in scientific research. It is a piperidinol derivative that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.
Mechanism of Action
The mechanism of action of (3R*,4R*)-1-(2,4-difluoro-3-methoxybenzoyl)-4-(hydroxymethyl)-3-piperidinol is not fully understood. However, it has been suggested that it may work by inhibiting the activity of certain enzymes or by interfering with cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of tumor cells, reduce inflammation, and inhibit the replication of certain viruses. It has also been shown to have neuroprotective effects and may be able to improve cognitive function in individuals with neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (3R*,4R*)-1-(2,4-difluoro-3-methoxybenzoyl)-4-(hydroxymethyl)-3-piperidinol in lab experiments is its versatility. It has been shown to have a variety of potential applications, making it a useful tool for researchers in a variety of fields. However, one limitation of using this compound in lab experiments is its potential toxicity. It is important to use caution when handling this compound and to follow appropriate safety protocols.
Future Directions
There are many potential future directions for research on (3R*,4R*)-1-(2,4-difluoro-3-methoxybenzoyl)-4-(hydroxymethyl)-3-piperidinol. One area of focus could be on further elucidating the mechanism of action of this compound. Additionally, there may be potential for the development of new drugs based on the structure of this compound. Finally, there may be potential for the use of this compound in combination with other drugs to enhance their efficacy.
Synthesis Methods
(3R*,4R*)-1-(2,4-difluoro-3-methoxybenzoyl)-4-(hydroxymethyl)-3-piperidinol has been synthesized using various methods, including the reduction of the corresponding ketone, the reduction of the corresponding aldehyde, and the reductive amination of the corresponding amine. The most common method for the synthesis of this compound is the reductive amination of the corresponding amine with formaldehyde.
Scientific Research Applications
(3R*,4R*)-1-(2,4-difluoro-3-methoxybenzoyl)-4-(hydroxymethyl)-3-piperidinol has been studied for its potential as an anti-tumor agent, anti-inflammatory agent, and anti-viral agent. It has also been studied for its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
(2,4-difluoro-3-methoxyphenyl)-[(3R,4R)-3-hydroxy-4-(hydroxymethyl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17F2NO4/c1-21-13-10(15)3-2-9(12(13)16)14(20)17-5-4-8(7-18)11(19)6-17/h2-3,8,11,18-19H,4-7H2,1H3/t8-,11+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APNGCGXIYPNLPM-KCJUWKMLSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1F)C(=O)N2CCC(C(C2)O)CO)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1F)C(=O)N2CC[C@@H]([C@H](C2)O)CO)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17F2NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.